5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid
Overview
Description
5-(Morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid (abbreviated as 5-M4S-BDS) is an organic compound belonging to the group of sulfonic acids. It is a versatile building block for the synthesis of a wide range of organic compounds. It is used as a catalyst in organic reactions, as a stabilizer for polymers, and as a reagent for the preparation of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
The mechanism of action of 5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid is not fully understood. However, it is known that the sulfonic acid group of the molecule can act as a proton donor, and this is believed to be responsible for its catalytic activity. In addition, the morpholine group of the molecule can act as a nucleophile, and this is believed to be responsible for its ability to react with other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied in detail. However, it has been shown to have some antifungal activity, and it has been used as a reagent in the synthesis of a variety of pharmaceuticals. It is also known to be an effective stabilizer for polymers, and it has been used to improve the stability of a variety of polymeric materials.
Advantages and Limitations for Lab Experiments
The main advantages of using 5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid in lab experiments are its low cost, ease of use, and versatility. It is also a relatively stable compound, and it is not easily degraded by light or heat. The main limitation of using this compound in lab experiments is that it can be toxic if not handled properly.
Future Directions
The future directions for the use of 5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid in scientific research and in the synthesis of organic compounds are numerous. It could be used to develop more effective catalysts for organic reactions, as well as more stable polymers and pharmaceuticals. It could also be used to develop new and more effective antifungal agents. Additionally, it could be used to improve the solubility of certain compounds, and to synthesize new and more efficient dyes. Finally, it could be used to develop new and more effective drug delivery systems.
Synthesis Methods
The most common method for the synthesis of 5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid is the reaction of morpholine and 4-sulfonylbenzene-1,3-diazonium-2-sulfonate. This reaction is carried out in aqueous solution at room temperature, and the reaction is usually complete in 1-2 hours. The product is isolated by filtration, washed with water, and dried.
Scientific Research Applications
5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid is widely used in scientific research. It is used as a catalyst in organic reactions, as a stabilizer for polymers, and as a reagent for the preparation of pharmaceuticals, dyes, and other organic compounds. It has also been used in the synthesis of a variety of other organic compounds, including heterocyclic compounds, organometallic compounds, and polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid involves the reaction of 4-morpholinesulfonylbenzoyl chloride with 2-aminobenzenesulfonic acid in the presence of a base.", "Starting Materials": [ "4-morpholinesulfonylbenzoic acid", "thionyl chloride", "2-aminobenzenesulfonic acid", "base (e.g. triethylamine)" ], "Reaction": [ "1. Conversion of 4-morpholinesulfonylbenzoic acid to 4-morpholinesulfonylbenzoyl chloride using thionyl chloride", "2. Addition of 2-aminobenzenesulfonic acid to 4-morpholinesulfonylbenzoyl chloride in the presence of a base", "3. Isolation and purification of the product, 5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-sulfonic acid" ] } | |
CAS RN |
1513877-24-1 |
Molecular Formula |
C11H13N3O6S2 |
Molecular Weight |
347.4 |
Purity |
95 |
Origin of Product |
United States |
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